Cas no 1022033-14-2 (1-(prop-2-enylcarbamothioylamino)-3-[4-[(prop-2-enylcarbamothioylamino)carbamoylamino]phenyl]urea)
1-(prop-2-enylcarbamothioylamino)-3-[4-[(prop-2-enylcarbamothioylamino)carbamoylamino]phenyl]urea Chemical and Physical Properties
Names and Identifiers
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- 1-(prop-2-enylcarbamothioylamino)-3-[4-[(prop-2-enylcarbamothioylamino)carbamoylamino]phenyl]urea
- Hydrazinecarboxamide, N,N'-1,4-phenylenebis[2-[(2-propen-1-ylamino)thioxomethyl]-
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- MDL: MFCD01567556
- Inchi: 1S/C16H22N8O2S2/c1-3-9-17-15(27)23-21-13(25)19-11-5-7-12(8-6-11)20-14(26)22-24-16(28)18-10-4-2/h3-8H,1-2,9-10H2,(H2,17,23,27)(H2,18,24,28)(H2,19,21,25)(H2,20,22,26)
- InChI Key: BYUKIDJNRMXAQS-UHFFFAOYSA-N
- SMILES: C1(NC(NNC(NCC=C)=S)=O)=CC=C(NC(NNC(NCC=C)=S)=O)C=C1
1-(prop-2-enylcarbamothioylamino)-3-[4-[(prop-2-enylcarbamothioylamino)carbamoylamino]phenyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162958-1 g |
N-(((Prop-2-enylamino)thioxomethyl)amino)((4-((2-((prop-2-enylamino)thioxomethyl)hydrazino)carbonylamino)ph)amino)formamide |
1022033-14-2 | 1g |
€211.30 | 2023-02-27 | ||
| abcr | AB162958-5 g |
N-(((Prop-2-enylamino)thioxomethyl)amino)((4-((2-((prop-2-enylamino)thioxomethyl)hydrazino)carbonylamino)ph)amino)formamide |
1022033-14-2 | 5g |
€377.50 | 2023-02-27 | ||
| abcr | AB162958-10 g |
N-(((Prop-2-enylamino)thioxomethyl)amino)((4-((2-((prop-2-enylamino)thioxomethyl)hydrazino)carbonylamino)ph)amino)formamide |
1022033-14-2 | 10g |
€482.50 | 2023-02-27 | ||
| abcr | AB162958-1g |
N-(((Prop-2-enylamino)thioxomethyl)amino)((4-((2-((prop-2-enylamino)thioxomethyl)hydrazino)carbonylamino)ph)amino)formamide; . |
1022033-14-2 | 1g |
€211.30 | 2024-04-21 | ||
| abcr | AB162958-5g |
N-(((Prop-2-enylamino)thioxomethyl)amino)((4-((2-((prop-2-enylamino)thioxomethyl)hydrazino)carbonylamino)ph)amino)formamide; . |
1022033-14-2 | 5g |
€377.50 | 2024-04-21 | ||
| abcr | AB162958-10g |
N-(((Prop-2-enylamino)thioxomethyl)amino)((4-((2-((prop-2-enylamino)thioxomethyl)hydrazino)carbonylamino)ph)amino)formamide; . |
1022033-14-2 | 10g |
€482.50 | 2024-04-21 |
1-(prop-2-enylcarbamothioylamino)-3-[4-[(prop-2-enylcarbamothioylamino)carbamoylamino]phenyl]urea Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 1-(prop-2-enylcarbamothioylamino)-3-[4-[(prop-2-enylcarbamothioylamino)carbamoylamino]phenyl]urea
Comprehensive Analysis of 1-(prop-2-enylcarbamothioylamino)-3-[4-[(prop-2-enylcarbamothioylamino)carbamoylamino]phenyl]urea (CAS No. 1022033-14-2)
In the realm of advanced organic chemistry, 1-(prop-2-enylcarbamothioylamino)-3-[4-[(prop-2-enylcarbamothioylamino)carbamoylamino]phenyl]urea (CAS No. 1022033-14-2) stands out as a compound of significant interest due to its unique structural properties and potential applications. This urea derivative features a complex molecular architecture, incorporating multiple carbamothioylamino and carbamoylamino functional groups. Researchers are increasingly focusing on such thiourea-based compounds for their versatility in material science and pharmaceutical research.
The compound's prop-2-enyl (allyl) substituents contribute to its reactivity, making it a valuable intermediate in polymer chemistry and cross-linking agents. Recent studies highlight its role in developing smart materials, particularly in self-healing polymers—a trending topic aligned with sustainability goals. Its phenylurea backbone also suggests potential bioactivity, sparking discussions in drug discovery forums about its applicability in targeted therapies.
From an industrial perspective, CAS 1022033-14-2 has garnered attention in green chemistry initiatives. Its synthesis pathways are being optimized to reduce hazardous byproducts, addressing the growing demand for eco-friendly chemical processes. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a common query among laboratory professionals.
Innovations in covalent organic frameworks (COFs) have further elevated interest in this compound. Its dual-functional thiourea-urea structure enables precise molecular design, a hot topic in nanotechnology circles. Additionally, computational chemists frequently search for quantum mechanical modeling data on such compounds to predict their behavior in complex systems.
Safety remains a priority in handling 1-(prop-2-enylcarbamothioylamino)-3-[4-[(prop-2-enylcarbamothioylamino)carbamoylamino]phenyl]urea. While not classified as hazardous, standard laboratory safety protocols (e.g., PPE, ventilation) are recommended—a recurring theme in chemical safety webinars. Storage conditions typically involve anhydrous environments to preserve stability, a detail often sought in chemical databases.
In summary, CAS 1022033-14-2 exemplifies the intersection of structural complexity and multidisciplinary utility. As research progresses, its applications in advanced materials and life sciences continue to unfold, making it a compound worth monitoring in scientific literature and patent filings.
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